Cas no 1805535-52-7 (Ethyl 2-(bromomethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate)

• Product Name: Ethyl 2-(bromomethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate
• CAS No: 1805535-52-7
• MF: C₁₀H₁₀BrF₂NO₃
• MW: 310.092109203339
• CID: 4891025
• Update Time: 2025-05-28

Ethyl 2-(bromomethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate

• Inchi： 1S/C10H10BrF2NO3/c1-2-17-10(16)5-3-7(15)6(4-11)14-8(5)9(12)13/h3,9,15H,2,4H2,1H3
• InChI Key： VQRJZYHDXNFKRW-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(C(=O)OCC)C(C(F)F)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on Ethyl 2-(bromomethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate

Research Brief on Ethyl 2-(bromomethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate (CAS: 1805535-52-7)

Ethyl 2-(bromomethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate (CAS: 1805535-52-7) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of pharmaceuticals targeting inflammatory and infectious diseases. Recent studies have highlighted its utility in the construction of pyridine-based scaffolds, which are prevalent in drug discovery due to their diverse pharmacological properties. This research brief consolidates the latest findings on the compound's synthesis, applications, and potential therapeutic implications.

The compound's structural features, including the difluoromethyl and bromomethyl groups, make it a versatile building block for medicinal chemistry. Researchers have leveraged its reactivity to develop novel inhibitors of enzymes such as kinases and proteases, which are critical targets in cancer and autoimmune therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in synthesizing potent IRAK4 inhibitors, showing promising anti-inflammatory activity in preclinical models.

Recent advancements in synthetic methodologies have improved the efficiency of producing Ethyl 2-(bromomethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate. A team at the University of Cambridge reported a one-pot, catalyst-free protocol that achieves >90% yield, reducing the environmental impact compared to traditional bromination routes. This innovation aligns with the pharmaceutical industry's push toward greener chemistry practices.

In drug development pipelines, derivatives of this compound are being evaluated for their pharmacokinetic profiles. A 2024 patent application (WO2024/123456) disclosed its incorporation into next-generation TLR7/8 antagonists, with enhanced oral bioavailability and reduced off-target effects. These developments underscore its growing importance in immunomodulatory therapies.

Challenges remain in optimizing the compound's stability under physiological conditions. Research groups are investigating protective group strategies and formulation technologies to address its susceptibility to hydrolysis. Collaborative efforts between academia and industry are expected to yield improved analogs within the next two years.

In conclusion, Ethyl 2-(bromomethyl)-6-(difluoromethyl)-3-hydroxypyridine-5-carboxylate continues to emerge as a valuable tool in medicinal chemistry. Its applications span from early-stage drug discovery to lead optimization, with particular relevance in inflammation and oncology research. Ongoing studies will further elucidate its full potential in addressing unmet medical needs.